Cas no 338956-38-0 (1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide)

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide is a specialized heterocyclic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups, coupled with a pyrrole-2-carboxamide moiety. Its structural complexity confers high selectivity and reactivity, making it valuable in agrochemical and pharmaceutical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substitution contributes to electronic modulation. The 4-methoxyphenyl amide segment further improves binding affinity in target interactions. This compound is particularly suited for applications requiring precise molecular recognition, such as enzyme inhibition or receptor modulation. Its well-defined synthesis pathway ensures consistent purity and performance in experimental settings.

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide structure

338956-38-0 structure

Product Name:1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide

CAS No:338956-38-0

MF:C₁₈H₁₃ClF₃N₃O₂

MW:395.762933492661

CID:5025977

Update Time:2025-11-01

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide
- Bionet1_001612
- HMS572M14
- 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide
- 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide
- Inchi： 1S/C18H13ClF3N3O2/c1-27-13-6-4-12(5-7-13)24-17(26)15-3-2-8-25(15)16-14(19)9-11(10-23-16)18(20,21)22/h2-10H,1H3,(H,24,26)
- InChI Key： CMDGHEJUCIPXGC-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1C(NC1C=CC(=CC=1)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 515
XLogP3: 4.2
Topological Polar Surface Area: 56.2

1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	5K-011-1MG	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide	338956-38-0	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	5K-011-5MG	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide	338956-38-0	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	5K-011-10MG	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide	338956-38-0	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	5K-011-50MG	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide	338956-38-0	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	5K-011-100MG	1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1H-pyrrole-2-carboxamide	338956-38-0	>90%	100mg	£110.00	2025-02-09